Cas no 84995-19-7 (N1,N1,N3-trimethylbenzene-1,3-diamine)

• Product Name: N1,N1,N3-trimethylbenzene-1,3-diamine
• CAS No: 84995-19-7
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 665465
• PubChem ID: 12958295
• Update Time: 2025-10-28

N1,N1,N3-trimethylbenzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, N,N,N'-trimethyl-
• 1-N,3-N,3-N-trimethylbenzene-1,3-diamine
• N1,N1,N3-trimethylbenzene-1,3-diamine

• Inchi： 1S/C9H14N2/c1-10-8-5-4-6-9(7-8)11(2)3/h4-7,10H,1-3H3
• InChI Key： OOIVVPYWLAIGDT-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=CC=CC(NC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N1,N1,N3-trimethylbenzene-1,3-diamine

Comprehensive Overview of N1,N1,N3-trimethylbenzene-1,3-diamine (CAS No. 84995-19-7)

N1,N1,N3-trimethylbenzene-1,3-diamine (CAS No. 84995-19-7) is a specialized organic compound widely utilized in industrial and research applications. This aromatic diamine derivative is gaining attention due to its unique chemical properties, which make it valuable in polymer synthesis, dye manufacturing, and advanced material development. With the increasing demand for high-performance materials, N1,N1,N3-trimethylbenzene-1,3-diamine has become a focal point for researchers exploring sustainable and efficient chemical processes.

The molecular structure of N1,N1,N3-trimethylbenzene-1,3-diamine features a benzene ring substituted with three methyl groups and two amine functionalities. This configuration enhances its reactivity, making it a versatile intermediate in organic synthesis. Recent studies highlight its role in producing thermally stable polymers, a topic of significant interest in industries such as aerospace and electronics. Searches for "heat-resistant polymers" and "aromatic diamine applications" have surged, reflecting the growing relevance of compounds like N1,N1,N3-trimethylbenzene-1,3-diamine.

Environmental sustainability is another hot topic linked to this compound. Researchers are investigating greener synthesis routes for N1,N1,N3-trimethylbenzene-1,3-diamine to reduce carbon footprints. Queries like "eco-friendly chemical synthesis" and "sustainable amine derivatives" are trending, aligning with global efforts to promote green chemistry. Innovations in catalytic processes and solvent-free reactions are being explored to optimize the production of this diamine while minimizing waste.

In the pharmaceutical sector, N1,N1,N3-trimethylbenzene-1,3-diamine is studied for its potential as a building block in drug development. Although not directly used as an active pharmaceutical ingredient (API), its derivatives show promise in creating novel therapeutic agents. This has led to increased searches for "diamine-based pharmaceuticals" and "organic intermediates for drug discovery," underscoring its interdisciplinary importance.

From an analytical perspective, advanced techniques such as HPLC and GC-MS are employed to characterize N1,N1,N3-trimethylbenzene-1,3-diamine with high precision. Quality control is critical, especially for industries requiring ultra-pure compounds. Keywords like "HPLC analysis of aromatic amines" and "purity testing for industrial chemicals" are frequently searched, highlighting the need for reliable analytical methods.

Market trends indicate a steady rise in demand for N1,N1,N3-trimethylbenzene-1,3-diamine, driven by its applications in high-tech industries. Suppliers and manufacturers are focusing on scalable production methods to meet this demand. Searches for "bulk suppliers of specialty amines" and "custom synthesis of benzene derivatives" reflect the commercial interest in this compound.

In summary, N1,N1,N3-trimethylbenzene-1,3-diamine (CAS No. 84995-19-7) is a multifaceted compound with broad industrial relevance. Its role in polymer science, environmental chemistry, and pharmaceuticals positions it as a key player in modern chemical innovation. As research continues, this compound is expected to unlock new possibilities in material science and beyond.